Cas no 181312-04-9 (Proline,1-acetyl-5-oxo-, methyl ester)
181312-04-9 structure
Product Name:Proline,1-acetyl-5-oxo-, methyl ester
CAS No:181312-04-9
MF:C8H11NO4
MW:185.177242517471
CID:113646
PubChem ID:45120208
Update Time:2025-04-18
Proline,1-acetyl-5-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Proline,1-acetyl-5-oxo-, methyl ester
- 181312-04-9
- (S)-Methyl 1-acetyl-5-oxopyrrolidine-2-carboxylate
- Proline, 1-acetyl-5-oxo-, methyl ester
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- Inchi: 1S/C8H11NO4/c1-5(10)9-6(8(12)13-2)3-4-7(9)11/h6H,3-4H2,1-2H3/t6-/m0/s1
- InChI Key: HQGVCWDRTRFDDV-LURJTMIESA-N
- SMILES: O(C)C([C@@H]1CCC(N1C(C)=O)=O)=O
Computed Properties
- Exact Mass: 185.06880783g/mol
- Monoisotopic Mass: 185.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 63.7Ų
Proline,1-acetyl-5-oxo-, methyl ester Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
181312-04-9 (Proline,1-acetyl-5-oxo-, methyl ester) Related Products
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- 190783-99-4(Methyl 1-methyl-5-oxopyrrolidine-2-carboxylate)
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- 27460-51-1(Ac-pro-ome)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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